3-[(4-Fluorophenyl)sulfanyl]-1-(4-methoxyphenyl)-1-propanone

• IUPAC Name: 3-(4-fluorophenyl)sulfanyl-1-(4-methoxyphenyl)propan-1-one
• InChI: InChI=1S/C16H15FO2S/c1-19-14-6-2-12(3-7-14)16(18)10-11-20-15-8-4-13(17)5-9-15/h2-9H,10-11H2,1H3
• InChI Key: WNLVFMRPOMKBPE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CCSC2=CC=C(C=C2)F
• Molecular Formula: C16H15FO2S
• DSSTOX Substance ID: DTXSID501200917
• Molecular Weight: 290.4 g/mol
• CAS No.: 477334-44-4

Description

3-[(4-Fluorophenyl)sulfanyl]-1-(4-methoxyphenyl)-1-propanone is a useful research compound. Its molecular formula is C16H15FO2S and its molecular weight is 290.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Environmental Hazard, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Metabolic Pathways and Bioconversion

Researchers have investigated the metabolism of compounds structurally similar to "3-[(4-Fluorophenyl)sulfanyl]-1-(4-methoxyphenyl)-1-propanone" in biological systems. One study focused on the metabolic pathways of a smoke flavour ketone, identifying its metabolites in rat urine and developing a method for their quantitative determination. This research provides insights into how such compounds are processed in living organisms, suggesting potential bioconversion applications for related compounds (Jodynis-Liebert, 1993).

Chemical Synthesis and Resolution

Significant work has been done on the chemical synthesis and resolution of compounds with similar structural features, highlighting the potential for creating enantiomerically pure substances. For instance, the resolution of a nonsteroidal antiandrogen and determination of the active enantiomer's absolute configuration were explored, demonstrating the importance of stereochemistry in the activity of such compounds (Tucker & Chesterson, 1988).

Proton Exchange Membranes for Fuel Cells

The synthesis and functionalization of polymers based on fluorophenyl and methoxyphenyl groups have been researched for applications in fuel cell technology. Studies have developed sulfonated poly(arylene ether sulfone) copolymers, showcasing their suitability as proton exchange membrane materials due to their high proton conductivity and good thermal stability (Kim, Robertson, & Guiver, 2008). Another study focused on poly(arylene ether sulfone) proton exchange membranes with flexible acid side chains, emphasizing their high proton conductivities and low methanol permeabilities, making them promising materials for fuel cell applications (Wang et al., 2012).

Antimicrobial Activity

The compound's structural analogs have been synthesized and evaluated for their antimicrobial activity, offering a potential avenue for developing new antimicrobial agents. This underscores the broader applicability of such compounds in pharmaceutical research (Nagamani et al., 2018).

Safety and Hazards

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